Cas no 1063629-97-9 (Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate)

• Product Name: Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate
• CAS No: 1063629-97-9
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• MDL: MFCD11983584
• CID: 4776430
• Update Time: 2026-02-26

Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate
• Azane;2-(2,3-dihydro-1,4-benzodioxin-3-ylmethoxy)acetic acid
• Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate

• MDL： MFCD11983584
• Inchi： 1S/C11H12O5.H3N/c12-11(13)7-14-5-8-6-15-9-3-1-2-4-10(9)16-8;/h1-4,8H,5-7H2,(H,12,13);1H3
• InChI Key： FLCZGQXSRHIBEG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1COCC(=O)O.N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Topological Polar Surface Area: 66

Additional information on Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate

Comprehensive Overview of Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate (CAS No. 1063629-97-9)

Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate (CAS No. 1063629-97-9) is a specialized organic compound with a unique molecular structure that combines a benzodioxin core with an acetate functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and commercial viability, making it a topic of interest in scientific and industrial circles.

The chemical structure of Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate features a 2,3-dihydro-1,4-benzodioxin moiety, which is known for its stability and versatility in organic synthesis. The addition of the methoxyacetate group enhances its solubility and reactivity, making it suitable for various chemical reactions. This compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce it without compromising yield or purity.

One of the most frequently asked questions about Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate is its role in drug discovery. The benzodioxin scaffold is a common motif in medicinal chemistry, often associated with bioactive molecules. Recent studies have highlighted its potential as a building block for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. This has led to increased searches for "benzodioxin derivatives in CNS drugs" and "CAS 1063629-97-9 applications" in academic and industrial databases.

In the agrochemical sector, Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate is being investigated for its potential as a plant growth regulator or pesticide intermediate. The compound's structural features align with the growing demand for low-toxicity agrochemicals, a trend driven by stricter environmental regulations. Keywords such as "sustainable agrochemicals" and "benzodioxin-based pesticides" are increasingly associated with this compound, reflecting its relevance in modern agriculture.

From a technical perspective, the synthesis of Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate involves multi-step organic reactions, including etherification and esterification. Optimizing these processes for scalability and cost-efficiency is a key focus for manufacturers. Recent advancements in catalytic methods and flow chemistry have been explored to improve the production of this compound, addressing common challenges such as yield and purity. These developments are often searched under terms like "CAS 1063629-97-9 synthesis optimization" and "industrial-scale benzodioxin production."

The compound's physical and chemical properties, such as its melting point, solubility, and stability, are critical for its practical applications. For instance, its ammonium salt form enhances its water solubility, making it suitable for formulations in aqueous systems. This characteristic is particularly valuable in pharmaceutical formulations and liquid agrochemicals, where solubility is a key factor. Searches related to "Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate solubility" and "CAS 1063629-97-9 stability data" are common among formulation scientists.

In conclusion, Ammonium (2,3-dihydro-1,4-benzodioxin-2-ylmethoxy)acetate (CAS No. 1063629-97-9) is a compound of growing importance across multiple industries. Its unique structure, combined with its potential applications in drug development, agrochemicals, and material science, makes it a subject of ongoing research and commercial interest. As the demand for sustainable and high-performance chemicals rises, this compound is likely to remain a focal point for innovation and exploration.